Cas no 15591-75-0 (2-Butenoic acid,2-methyl-,(8S,9R)-8-[1-(acetyloxy)-1-methylethyl]-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-9-ylester, (2Z)-)

2-Butenoic acid,2-methyl-,(8S,9R)-8-[1-(acetyloxy)-1-methylethyl]-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-9-ylester, (2Z)- Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(8S,9R)-8-[1-(acetyloxy)-1-methylethyl]-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-9-ylester, (2Z)-
• Cnidimine,Edultin
• Edultin, 8-(1-Acetoxy-isopropyl)-9-angeloyloxy-8,9-dihydro-2H-furo<2,3-h>-1-benzopyran
• Edultin
• Cnidimine
• [(8S,9R)-8-(2-acetyloxypropan-2-yl)-2-oxo-8,9-dihydrouro[2,3-h]chromen-9-yl] (Z)-2-methylbut-2-enoate
• MLS000574916
• 15591-75-0
• CHEMBL1302068
• [(8S,9R)-8-(2-acetyloxypropan-2-yl)-2-oxo-8,9-dihydrofuro[2,3-h]chromen-9-yl] (Z)-2-methylbut-2-enoate
• CHEBI:175917
• HMS2224K16
• Q-100934
• SMR000156218
• Cnidimin
• (Z)-(8S,9R)-8-(2-Acetoxypropan-2-yl)-2-oxo-8,9-dihydro-2H-furo[2,3-h]chromen-9-yl 2-methylbut-2-enoate
• Libanotin
• (Z)-Cnidimine
• 2-Butenoic acid, 2-methyl-, (8S,9R)-8-[1-(acetyloxy)-1-methylethyl]-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-9-yl ester, (2Z)
• FFCDTHIJWHJUQJ-WDZFZDKYSA-N
• +Expand

• InChIKey： FFCDTHIJWHJUQJ-JZWAJAMXSA-N
• Inchi： InChI=1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(25-19(18)21(4,5)28-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19+/m1/s1
• SMILES： C/C=C(\C(O[C@H]1[C@@H](C(OC(=O)C)(C)C)OC2C1=C1OC(=O)C=CC1=CC=2)=O)/C

Computed Properties

• Exact Mass: 386.13656
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 386.13655304g/mol
• Heavy Atom Count: 28
• Complexity: 720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13